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Compound of Interest

3-bromo-N-(furan-2-
Compound Name:
ylmethyl)aniline

Cat. No.: B13274649

Get Quote

Executive Summary

Bromo-substituted furfuryl anilines represent a specialized class of pharmacophores frequently
utilized as intermediates in the synthesis of Hsp90 inhibitors, antimicrobial agents, and novel
agrochemicals. Their chemical structure fuses a halogenated aromatic amine (bromoaniline)
with a furan heterocycle via a methylene bridge.

This guide provides a "Meta-SDS" framework. Unlike commodity chemicals with static safety
data, these research intermediates often lack specific toxicological studies. Therefore, safety
protocols must be synthesized from the Structure-Activity Relationships (SAR) of their
constituent moieties: the hematological toxicity of anilines (methemoglobinemia) and the
physicochemical instability of furans (photo-oxidation).

Chemical Identity & Scaffold Analysis

To accurately assess risk, we must first define the chemical boundaries of this class. The
hazards described herein apply to the following general scaffold:
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e Core Structure:

-((furan-2-yl)methyl)bromoaniline

e Variations:
o Regioisomerism: 2-bromo, 3-bromo, or 4-bromo substitution on the aniline ring.
o Secondary vs. Tertiary: Typically secondary amines, though

-alkylated tertiary variants share similar toxicological profiles.

Property Characteristic Implication for Safety

_ Non-volatile solid or viscous
Molecular Weight ~252.11 g/mol ) ) ) o
oil; particulate inhalation risk.

High skin absorption potential;

Lipophilicity (LogP) ~3.0-35 i .
bioaccumulative.
o o Incompatible with strong
Reactivity Nucleophilic Nitrogen o ) )
oxidizers, acid chlorides.
. ) High Photosensitivity. Prone to
Stability Furan Ring

polymerization/darkening.

Hazard Identification (GHS Framework)

Synthesized Classification based on 4-bromoaniline (CAS 106-40-1) and Furfurylamine (CAS
617-89-0).

3.1 Core GHS Classifications

Researchers must treat all isomers as possessing the most severe hazards of the parent
compounds until proven otherwise.
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Hazard Class Category Hazard Statement Signal Word
H301/H302:
Acute Toxicity (Oral) Cat 3/4 Toxic/Harmful if DANGER
swallowed.
Acute Toxicity H311: Toxic in contact
Cat3 o DANGER
(Dermal) with skin.[1][2][3]

H315/H319: Causes
Skin/Eye Irritation Cat 2/2A skin/serious eye WARNING
irritation.[2][3][4]

H373: May cause
STOT - Repeated Cat2 damage to blood WARNING

(Methemoglobinemia).

H411: Toxic to aquatic
Aquatic Toxicity Cat 1/2 life with long-lasting -
effects.

3.2 The Critical Hazard: Methemoglobinemia

The defining toxicological risk of this class is Methemoglobinemia, driven by the aniline moiety.
Upon absorption, the hepatic cytochrome P450 system metabolizes the aniline into an

-hydroxylamine species. This reactive metabolite oxidizes Hemoglobin (
) to Methemoglobin (
), which cannot transport oxygen, leading to chemical asphyxiation.

Symptoms: Cyanosis (blue lips/nail beds), headache, dizziness, chocolate-brown blood.

Bromo-Furfuryl Aniline sorption Hepatic Metabolism -Hydroxylation _ | N-Hydroxy Metabolite edox Cycling | Hemoglobin (Fe2+) | _Oxidation __ | Methemoglobin (Fe3+) _oss of Function _ MeE[TETRZIVIOIEY
(Parent Compound) (CYP450) (Toxic Intermediate) (Oxygen Carrier) (Cannot Bind 02) (Cyanosis)
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Figure 1: Mechanism of Aniline-Induced Methemoglobinemia. The N-hydroxylation step is
critical for toxicity.

Risk Assessment & Exposure Controls
4.1 Engineering Controls

o Containment: All weighing and transfer operations must be conducted within a Chemical
Fume Hood or Glovebox.

 Inert Atmosphere: Due to the electron-rich nature of the furan and aniline rings, these
compounds are prone to oxidative degradation. Store and handle under Nitrogen (

) or Argon (

) when possible.

4.2 Personal Protective Equipment (PPE)

o Respiratory: If fume hood containment is breached or for spill cleanup, use a full-face
respirator with OV/AG (Organic Vapor/Acid Gas) cartridges.

o Dermal: Double-gloving is mandatory.
o Inner Layer: Nitrile (4 mil).[4]

o Quter Layer: Laminate film (Silver Shield®) or thick Nitrile (8 mil) for prolonged handling.
Standard latex is permeable to anilines.

4.3 Storage & Stability Protocol

The furan ring renders these compounds photosensitive. Exposure to ambient light can
catalyze ring-opening or polymerization, leading to black tar formation and potentially changing
the toxicological profile.

e Vessel: Amber glass vials with Teflon-lined caps.
o Condition: Store at 2-8°C (refrigerated) under inert gas.

e Labeling: Must include "LIGHT SENSITIVE" and "TOXIC" pictograms.
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Operational Workflow: Handling Unknown Isomers

When synthesizing or handling a novel bromo-substituted furfuryl aniline where specific toxicity
data is absent, follow this decision logic to ensure safety.

New Compound Receipt/Synthesis
(Bromo-Furfuryl Aniline)

Is specific SDS available?

Gollow Specific SDS) Apply V(Vglsst'sc_:gzgeg)ro'[OCOB

1. Engineering: Fume Hood Only
2. PPE: Double Nitrile + Lab Coat
3. Storage: Amber Vial + N2 + 4°C

@rimenta@

Disposal:

Halogenated Organic Waste
(Do NOT mix with oxidizers)

Click to download full resolution via product page

Figure 2: Risk Management Workflow for Novel Bromo-Furfuryl Anilines.

Emergency Response Protocols
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6.1 First Aid

¢ Inhalation: Remove victim to fresh air immediately.[4] If breathing is labored, administer
oxygen.[2] Alert medical personnel to potential methemoglobinemia.

e Skin Contact:
o IMMEDIATE: Drench with water for 15 minutes.

o Use polyethylene glycol (PEG 400) or soap; water alone may not efficiently remove
lipophilic anilines.

o Monitor for signs of cyanosis for 24 hours (delayed onset is common).

o Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.[2][3][4][5]

[6]

6.2 Firefighting Measures

e Hazardous Combustion Products:
o Hydrogen Bromide (HBr): Corrosive, acidic gas.[6]
o Nitrogen Oxides (NOx): Toxic pulmonary irritants.
» Extinguishing Media: Alcohol-resistant foam, dry chemical, or

. Do not use high-volume water jets (spreads contamination).

Disposal Considerations

» Classification:Halogenated Solvent/Organic Waste.

e Segregation: Isolate from oxidative waste streams (e.g., nitric acid waste, peroxides) to
prevent exothermic reactions.

e Environmental: These compounds are toxic to aquatic life.[6][7] Zero discharge to sink or
sewer is permitted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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